Cas no 81609-26-9 (3-Buten-2-one, 4-(dimethylamino)-3-methyl-, (E)-)

• Product name: 3-Buten-2-one, 4-(dimethylamino)-3-methyl-, (E)-
• CAS No: 81609-26-9
• MF: C₇H₁₃NO
• MW: 127.18422
• CID: 703641
• PubChem ID: 21768471

3-Buten-2-one, 4-(dimethylamino)-3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(dimethylamino)-3-methyl-, (E)-
• 3-Buten-2-one, 4-(dimethylamino)-3-methyl-, (E)- (9CI)
• 4-(dimethylamino)-3-methylbut-3-en-2-one
• 3-methyl-4-(dimethyl-amino)-but-3-ene-2-one
• 81609-26-9
• DTXSID20617851

• Inchi： InChI=1S/C7H13NO/c1-6(7(2)9)5-8(3)4/h5H,1-4H3
• InChI Key： LVYWMSIZUASVKC-UHFFFAOYSA-N
• SMILES： CC(=CN(C)C)C(=O)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 0.7